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Compound of Interest
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Cat. No.: B14280960 Get Quote

This technical guide provides a comprehensive overview of the thermodynamic properties of

glycine in water, targeting researchers, scientists, and professionals in drug development. The

stability and behavior of biomolecules like glycine in aqueous environments are fundamental to

understanding biochemical processes, formulating pharmaceuticals, and designing

crystallization procedures. This document consolidates key quantitative data, details the

experimental methodologies used for their determination, and visualizes critical workflows and

relationships.

Quantitative Thermodynamic Data
The thermodynamic behavior of glycine in water has been investigated across a range of

temperatures and concentrations. The following tables summarize key data points from various

studies, including solubility, standard state properties, and thermophysical characteristics.

Table 1: Solubility of α-Glycine in Water at Different
Temperatures
The solubility of glycine is a critical parameter for crystallization and formulation processes. It

exhibits a positive correlation with temperature.
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Temperature (K) Molality (mol·kg⁻¹) Mole Fraction

273.15 2.25 0.039

283.15 2.62 0.045

293.15 3.03 0.052

298.15 3.324 0.056

303.15 3.63 0.061

313.15 4.25 0.071

323.15 4.95 0.082

333.15 5.73 0.093

343.15 6.58 0.106

(Data compiled from

thermodynamically consistent

models and experimental

results)[1][2]

Table 2: Standard Thermodynamic Properties of α-
Glycine(cr) and for the Aqueous Solution Process
These values are essential for modeling phase equilibria and understanding the energetics of

dissolution. The data provided are for the standard state (298.15 K and 0.1 MPa).
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Property Value Unit

Crystalline α-Glycine

Molar Heat Capacity (Cp,m) 99.23 ± 0.10 J·K⁻¹·mol⁻¹

Molar Entropy (Sm) 103.5 ± 0.2 J·K⁻¹·mol⁻¹

Aqueous Solution Process

Change in Gibbs Energy

(ΔsolG)
-4.95 kJ·mol⁻¹

Change in Enthalpy (ΔsolH) 15.69 kJ·mol⁻¹

Change in Entropy (ΔsolS) 69.2 J·K⁻¹·mol⁻¹

Change in Heat Capacity

(ΔsolCp)
54.3 J·K⁻¹·mol⁻¹

(Data sourced from critically

assessed values and

experimental measurements)

[3][4][5]

Table 3: Thermophysical Properties of Aqueous Glycine
Solutions at 303 K
Properties such as density, viscosity, and adiabatic compressibility provide insights into solute-

solvent interactions. These parameters vary with the concentration of glycine.
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Glycine Conc.
(mol·kg⁻¹)

Density (ρ)
(kg·m⁻³)

Adiabatic
Compressibilit
y (β) (10⁻¹⁰
m²N⁻¹)

Acoustic
Impedance (Z)
(10⁶ kg·m⁻²s⁻¹)

Intermolecular
Free Length
(Lf) (10⁻¹⁰ m)

0.1 1003.4 4.41 1.516 0.592

0.2 1006.9 4.38 1.524 0.589

0.3 1010.3 4.34 1.533 0.586

0.4 1013.8 4.31 1.541 0.584

0.5 1017.2 4.28 1.549 0.582

(Data derived

from ultrasonic

velocity, density,

and viscosity

measurements)

[6]

Experimental Protocols
The accurate determination of thermodynamic properties relies on precise experimental

techniques. This section details the methodologies for key measurements.

Solubility Determination (Gravimetric Method)
The gravimetric method is a common and straightforward technique for measuring solubility.

Preparation of Saturated Solution: An excess amount of glycine is added to a known volume

of deionized water in a sealed container.

Equilibration: The solution is continuously stirred in a thermostat-controlled water bath at a

constant temperature (e.g., 298.15 K ± 0.10 K) for an extended period to ensure equilibrium

is reached.[7]

Sampling and Filtration: After allowing the undissolved solute to settle, a known volume of

the supernatant is carefully withdrawn using a pipette fitted with a filter to prevent the transfer
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of solid particles.

Drying and Weighing: The withdrawn sample is placed in a pre-weighed container and dried

in an oven at a suitable temperature until a constant weight is achieved.

Calculation: The solubility is calculated from the mass of the dried glycine residue and the

initial volume of the solution.

Measurement of Thermophysical Properties
These methods are used to probe the molecular interactions within the solution.

Density (ρ): The densities of the solutions are determined accurately using a specific gravity

bottle (typically 25 ml) and a high-precision electronic balance (accuracy ± 0.1 mg). Care is

taken to avoid the entrapment of air bubbles.[6]

Ultrasonic Velocity (u): An ultrasonic interferometer operating at a fixed frequency (e.g., 2

MHz) is used. The wavelength of the ultrasonic waves in the solution is measured, and the

velocity is calculated. The temperature is maintained using a circulating water bath.

Viscosity (η): An Ostwald's viscometer is used to measure the flow time of a known volume

of the solution through a capillary. The viscosity is determined by comparing the flow time of

the solution to that of a reference liquid (pure water) of known viscosity.

From these primary measurements, other thermodynamic parameters can be calculated[6]:

Adiabatic Compressibility (β): β = 1 / (u² * ρ)

Intermolecular Free Length (Lf): Lf = K * √β (where K is a temperature-dependent constant)

Acoustic Impedance (Z): Z = u * ρ

Calorimetry
Calorimetric techniques are employed to measure heat changes associated with physical and

chemical processes.
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Heat Capacity (Cp): Adiabatic calorimetry is used to measure the heat capacity of crystalline

glycine over a wide range of temperatures.[4] For solutions, a known quantity of heat is

supplied to the sample, and the resulting temperature change is measured precisely.

Enthalpy of Transfer (ΔtrH): The enthalpy of transfer of glycine from water to an aqueous

solution is determined calorimetrically. This involves measuring the heat of solution or

dilution in both the pure solvent and the mixed solvent system.[8]

Enthalpy of Fusion (ΔfusH): For compounds like glycine that decompose near their melting

point, Fast Scanning Calorimetry (FSC) is used. By employing very high heating rates (up to

2 x 10⁴ K·s⁻¹), thermal decomposition can be avoided, allowing for the direct measurement

of the enthalpy of fusion.[9]

Visualized Workflows and Relationships
Diagrams created using the DOT language provide clear visual representations of experimental

and logical flows.
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Sample Preparation

Primary Measurements

Derived Properties Calculation

Prepare Glycine solutions
of varying concentrations

Measure Density (ρ)
(Specific Gravity Bottle)

Measure Ultrasonic Velocity (u)
(Interferometer)

Measure Viscosity (η)
(Viscometer)

Adiabatic Compressibility (β) Acoustic Impedance (Z) Intermolecular Free Length (L_f)
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Start: Excess Glycine
+ Water

Stir at constant Temperature (T)
to achieve equilibrium

Allow undissolved
solid to settle

Withdraw known volume
of supernatant

Evaporate solvent to
obtain dry glycine residue

Weigh the dried residue (m)

Calculate Solubility
(e.g., in mol/kg)

End: Solubility Value
at Temperature T
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Gibbs Free Energy (ΔG)
Predicts spontaneity

Enthalpy (ΔH)
Heat change (exo-/endothermic)

ΔG = ΔH - TΔS

Entropy (ΔS)
Change in disorder/randomness

Temperature (T)
(in Kelvin)

determines
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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